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Compound of Interest

Compound Name: 4-(p-Tolyloxy)aniline

Cat. No.: B1329656 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides crucial guidance for the

safe use of 4-(p-Tolyloxy)aniline, a member of the aromatic amine class of compounds. The

following information outlines essential personal protective equipment (PPE), operational

procedures, and disposal plans to minimize risk and ensure a safe working environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-(p-Tolyloxy)aniline is provided

below. This information is essential for understanding its behavior and potential hazards.

Property Value

Molecular Formula C₁₃H₁₃NO[1]

Molecular Weight 199.25 g/mol [1]

CAS Number 41295-20-9[2]

Appearance Solid (form not specified)

Synonyms
4-(4-Methylphenoxy)aniline, 4-Amino-4'-

methyldiphenyl ether[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-(p-Tolyloxy)aniline presents several hazards. The recommended PPE is based

on a comprehensive risk assessment for handling aromatic amines.[3]

GHS Hazard Statements:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

A multi-layered approach to PPE is critical to mitigate the risks associated with handling 4-(p-
Tolyloxy)aniline. The following table outlines the recommended PPE for various laboratory

operations.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust and vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield

provides broader protection,

especially during transfers and

reactions.

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient. The type of

respirator will depend on the

specific operational conditions.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 4-(p-Tolyloxy)aniline from preparation to

disposal.

1. Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Information Review: Review the Safety Data Sheet (SDS) for 4-(p-Tolyloxy)aniline before

beginning work. If a substance-specific SDS is unavailable, consult the safety data for
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structurally similar aromatic amines.

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.

Designated Area: All work with 4-(p-Tolyloxy)aniline should be conducted in a designated

area within a certified chemical fume hood.

2. Handling the Compound:

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the designated handling area.

Weighing: When weighing the solid compound, use a balance located inside the fume hood

or a ventilated balance enclosure to minimize the risk of inhaling airborne particles.

Dissolving: When preparing solutions, slowly add the solid 4-(p-Tolyloxy)aniline to the

solvent to prevent splashing.

Reactions: All chemical reactions involving this compound must be performed in appropriate

glassware, securely set up within the fume hood.

3. Post-Handling Procedures:

Decontamination: Thoroughly wipe down the work area within the fume hood with an

appropriate solvent and cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing

gloves.

Disposal Plan
Proper disposal of 4-(p-Tolyloxy)aniline and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of all solid 4-(p-Tolyloxy)aniline and any solutions containing it as

hazardous chemical waste. Do not pour this chemical down the drain.
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Contaminated Materials: Any materials that have come into contact with 4-(p-
Tolyloxy)aniline, such as gloves, pipette tips, and paper towels, must be collected in a

designated, sealed container for disposal as hazardous waste.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal environmental regulations. Consult your institution's environmental health

and safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Visual Guides for Safe Handling
To further clarify the procedural steps and decision-making processes, the following diagrams

have been created using the Graphviz DOT language.
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End
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Caption: Operational Workflow for 4-(p-Tolyloxy)aniline.
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Start: Select PPE for 4-(p-Tolyloxy)aniline

Work in a Certified Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work required outside of a fume hood?

Wear a NIOSH-Approved Respirator

Yes

End: Proceed with Work

No

Click to download full resolution via product page

Caption: PPE Selection for 4-(p-Tolyloxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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